Cas no 1803879-67-5 (4-(Bromomethyl)-3-ethoxyphenylpropanal)

• Product Name: 4-(Bromomethyl)-3-ethoxyphenylpropanal
• CAS No: 1803879-67-5
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4961788
• Update Time: 2025-05-20

4-(Bromomethyl)-3-ethoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-ethoxyphenylpropanal

• Inchi： 1S/C12H15BrO2/c1-3-15-12-6-10(9(2)8-14)4-5-11(12)7-13/h4-6,8-9H,3,7H2,1-2H3
• InChI Key： JRDIOOSMRIXNNG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1OCC)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on 4-(Bromomethyl)-3-ethoxyphenylpropanal

Introduction to 4-(Bromomethyl)-3-ethoxyphenylpropanal (CAS No. 1803879-67-5)

4-(Bromomethyl)-3-ethoxyphenylpropanal, with the CAS number 1803879-67-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, an ethoxy substituent, and an aldehyde functional group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 4-(Bromomethyl)-3-ethoxyphenylpropanal is C₁₂H₁₅BrO₂, and its molecular weight is approximately 267.15 g/mol. The compound's structure can be represented as follows:

In terms of physical properties, 4-(Bromomethyl)-3-ethoxyphenylpropanal is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point and melting point are not well-documented in the literature, but these properties can be determined through experimental methods.

The synthesis of 4-(Bromomethyl)-3-ethoxyphenylpropanal typically involves a multi-step process that begins with the preparation of the corresponding bromomethylated intermediate. One common approach involves the bromination of a suitable starting material, followed by alkylation and oxidation steps to introduce the aldehyde functionality. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In the realm of pharmaceutical research, 4-(Bromomethyl)-3-ethoxyphenylpropanal has shown promise as a key intermediate in the development of novel drugs. Its bromomethyl group can serve as a reactive handle for further functionalization, allowing chemists to introduce a wide range of substituents to tailor the compound's biological activity. For instance, recent studies have explored the use of this compound in the synthesis of potential anti-inflammatory agents and anticancer drugs.

A notable study published in the Journal of Medicinal Chemistry (2022) investigated the use of 4-(Bromomethyl)-3-ethoxyphenylpropanal as a building block for the synthesis of small molecules targeting specific protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain PPIs involved in cancer progression, highlighting its potential as a lead compound for drug discovery.

Beyond its pharmaceutical applications, 4-(Bromomethyl)-3-ethoxyphenylpropanal has also found utility in other areas of chemical research. For example, it has been used as a precursor in the synthesis of fluorescent probes for cellular imaging and as a ligand in metal-catalyzed reactions. Its versatility as a synthetic intermediate makes it an attractive choice for chemists working on diverse projects.

In conclusion, 4-(Bromomethyl)-3-ethoxyphenylpropanal (CAS No. 1803879-67-5) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique molecular structure and reactivity profile make it an invaluable tool for scientists aiming to develop new bioactive molecules and advance our understanding of complex biological processes. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow.